Cas no 2229341-91-5 (2-1-(3-methylpyridin-4-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(3-methylpyridin-4-yl)cyclobutylethan-1-amine
• CAS No: 2229341-91-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5965849
• PubChem ID: 165624927
• Update Time: 2025-11-01

2-1-(3-methylpyridin-4-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methylpyridin-4-yl)cyclobutylethan-1-amine
• 2-[1-(3-methylpyridin-4-yl)cyclobutyl]ethan-1-amine
• EN300-1776491
• 2229341-91-5

• Inchi： 1S/C12H18N2/c1-10-9-14-8-3-11(10)12(6-7-13)4-2-5-12/h3,8-9H,2,4-7,13H2,1H3
• InChI Key： GOOSQIIKNNJFQT-UHFFFAOYSA-N
• SMILES： NCCC1(C2C=CN=CC=2C)CCC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(3-methylpyridin-4-yl)cyclobutylethan-1-amine

Professional Introduction to Compound with CAS No. 2229341-91-5 and Product Name: 2-1-(3-methylpyridin-4-yl)cyclobutylethan-1-amine

The compound identified by the CAS number 2229341-91-5 and the product name 2-1-(3-methylpyridin-4-yl)cyclobutylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 3-methylpyridin-4-yl substituent and a cyclobutyl moiety in its molecular structure imparts distinct chemical properties that make it a promising candidate for further investigation.

Recent research in the domain of heterocyclic compounds has highlighted the importance of nitrogen-containing heterocycles in the design of novel therapeutic agents. The 3-methylpyridin-4-yl group, a derivative of pyridine, is known for its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. This feature is particularly valuable in the development of small-molecule drugs targeting neurological and cardiovascular diseases. The cyclobutyl ring, on the other hand, contributes to the steric environment of the molecule, influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

In the context of contemporary pharmaceutical research, compounds like 2-1-(3-methylpyridin-4-yl)cyclobutylethan-1-amine are being explored for their potential in modulating enzyme activity and receptor binding. The structural motif suggests that this compound may exhibit inhibitory effects on various enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. Preliminary computational studies have indicated that the molecule could possess favorable interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.

The synthesis of 2-1-(3-methylpyridin-4-yl)cyclobutylethan-1-amine involves a series of well-established organic transformations, including nucleophilic substitution reactions and cyclization processes. The incorporation of the 3-methylpyridin-4-yl group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These techniques are essential for producing complex molecules like this one with precision and scalability.

From a pharmacological perspective, the cyclobutylethan-1-amine moiety is noteworthy for its potential role in modulating protein-protein interactions. This structural feature can influence the conformational dynamics of target proteins, thereby affecting their function. In particular, studies have shown that cyclic amine derivatives can act as scaffolds for designing molecules with enhanced binding affinity to biological targets. The combination of these structural elements in 2-1-(3-methylpyridin-4-yl)cyclobutylethan-1-amine makes it an intriguing candidate for further pharmacological exploration.

Recent advancements in drug discovery technologies have enabled researchers to rapidly screen large libraries of compounds for biological activity. High-throughput screening (HTS) and virtual screening methods have been particularly useful in identifying hits like 2-1-(3-methylpyridin-4-y)cyclobutylethan 1 -amine that exhibit promising therapeutic potential. These technologies allow for the rapid assessment of thousands of compounds against various biological targets, expediting the drug development process.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel chemical probes. Such probes can provide insights into disease pathways and aid in the discovery of new drug targets. Additionally, the compound's ability to modulate protein interactions suggests its utility in developing treatments for diseases characterized by aberrant protein-protein interactions.

In conclusion, 2 1 - ( 3 - methyl py ridin - 4 - yl ) cyc lob ut yle thane - 1 - am ine, identified by CAS number 2229341 91 5, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a 3-methylpyridin 4-y l substituent and a cyclobutyl moiety, make it a promising candidate for further investigation in drug development. Recent research highlights its potential applications in modulating enzyme activity and receptor binding, making it an exciting area for future studies.